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Safeguarding Your Research: A Comprehensive
Guide to Handling Cycluron

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cycluron

Cat. No.: B1210594

For laboratory professionals engaged in research and development, ensuring a safe
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Cycluron, a substance formerly used as a pre-emergence herbicide.
[1][2] Adherence to these procedural steps will minimize exposure risk and ensure proper
disposal, fostering a secure and productive research setting.

Cycluron: Essential Data for Safe Handling

Understanding the fundamental properties of Cycluron is the first step toward safe handling.
This table summarizes key quantitative data for quick reference.
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Property Value

Molecular Formula C11H22N20[1][3][4]

Molecular Weight 198.31 g/mol [1][3][4]

CAS Number 2163-69-1[3][5]

Melting Point 138 °C[3][5]

Flash Point >100 °CJ3][5]

Water Solubility 1.1 g/L at 20 °C[1]

Hazard Codes Xn (Harmful)[3][5]

Risk Statements R22: Harmful if swallowed[3][5]
GHS Hazard Statement H302: Harmful if swallowed[1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense

The appropriate selection and use of Personal Protective Equipment (PPE) are critical to
minimize exposure to Cycluron. The following table outlines the recommended PPE for
various laboratory activities involving this compound.
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Operational Plan for Handling Cycluron

A systematic approach to handling Cycluron is essential for safety and efficiency. The

following workflow provides a step-by-step guide from preparation to disposal.
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Cycluron Handling Workflow
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Experimental Protocol: Step-by-Step Guidance

Preparation: Before handling Cycluron, ensure that the Safety Data Sheet (SDS) is readily
available and has been reviewed.[7] All necessary equipment, including PPE, spill kits, and
waste containers, should be assembled.

Donning PPE: Put on all required PPE as specified in the table above. Inspect gloves for any
signs of damage before use.[8]

Weighing: Conduct all weighing operations in a chemical fume hood or other ventilated
enclosure to minimize inhalation of any airborne particles.

Dissolution: When preparing solutions, add Cycluron slowly to the solvent to avoid
splashing.

Experimental Use: Handle all solutions containing Cycluron with care, avoiding skin and eye
contact.[2]

Decontamination: After use, thoroughly decontaminate all work surfaces and equipment with
an appropriate cleaning agent.

Waste Disposal: Dispose of all Cycluron waste, including contaminated PPE and empty
containers, in accordance with local, state, and federal regulations.[7][13] Do not pour waste
down the drain.[13] Unused pesticides should be disposed of as household hazardous
waste.[12]

Doffing PPE: Remove PPE in a manner that avoids contaminating yourself.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Hierarchy of Controls for Safe Cycluron Handling

To ensure the highest level of safety, a multi-layered approach known as the "Hierarchy of

Controls” should be implemented. This framework prioritizes the most effective control

measures.
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Hierarchy of Controls

By implementing these comprehensive safety measures, researchers can confidently handle

Cycluron while maintaining a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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